(R)-3-Hydroxypyrrolidine hydrochloride
Overview
Description
(R)-3-Hydroxypyrrolidine hydrochloride, also known as (R)-3-Hydroxy-1-pyrrolidine hydrochloride, is a chemical compound that has been used in scientific research for a variety of applications. It is an important building block in organic synthesis, and its unique structure and properties make it a valuable tool for scientists.
Scientific Research Applications
Pharmacology of Related Compounds : A study by Ogawa et al. (2002) focused on a compound related to (R)-3-Hydroxypyrrolidine hydrochloride, known as R-96544. This compound, being an active form of a novel 5-HT(2A) receptor antagonist, showed significant inhibition of platelet aggregation induced by serotonin. This finding is crucial for understanding the therapeutic potentials of such compounds in cardiovascular diseases (Ogawa et al., 2002).
Synthesis Techniques : Li Zi-cheng (2009) explored the synthesis of (S)-3-Hydroxypyrrolidine hydrochloride, demonstrating the impact of various reduction agents, molar ratios, and solvents on yield. The study highlighted the synthesis process's advantages, including high yield and simplicity, which are crucial for industrial-scale production (Li Zi-cheng, 2009).
Biohydroxylation and Enantioselectivity : Research by Li et al. (2001) discussed the hydroxylation of N-benzylpyrrolidine with Sphingomonas sp. HXN-200, resulting in the production of N-benzyl-3-hydroxypyrrolidine. This study is significant for its insights into the regio- and stereoselective hydroxylation of nonactivated carbon atoms, demonstrating the potential of biocatalysts in organic synthesis (Li et al., 2001).
Antibacterial Agent Synthesis : Rosen et al. (1988) developed efficient asymmetric syntheses for the enantiomers of a quinolonecarboxylic acid class antibacterial agent. This research provides a foundational understanding of the synthesis and properties of compounds related to this compound, which are relevant in the development of new antibacterial drugs (Rosen et al., 1988).
Development of Novel Drug Candidates : A study by Zischinsky et al. (2010) identified 3-hydroxypyrrolidine as a new integrin alpha5beta1 inhibitor class, emphasizing its potential for systemic treatment in medical applications. This discovery highlights the ongoing research into developing novel drug candidates based on the 3-hydroxypyrrolidine scaffold (Zischinsky et al., 2010).
properties
IUPAC Name |
(3R)-pyrrolidin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c6-4-1-2-5-3-4;/h4-6H,1-3H2;1H/t4-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPMSJEFZULFYTB-PGMHMLKASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]1O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374747 |
Source
|
| Record name | (R)-3-Hydroxypyrrolidine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104706-47-0 |
Source
|
| Record name | 3-Pyrrolidinol, hydrochloride (1:1), (3R)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=104706-47-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (R)-3-Hydroxypyrrolidine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of (R)-3-Hydroxypyrrolidine hydrochloride in the synthesis of 3-(S)-(+)-3-mercapto-1-(N-p-nitrobenzyloxycarbonyl acetimidoyl)pyrrolidine?
A1: this compound serves as a crucial starting material in the multi-step synthesis of the target compound. The research specifically highlights its use in preparing 3-(R)-(-)-3-hydroxypyrrolidine hydrochloride []. This suggests that the synthesis involves a potential inversion of configuration at the chiral center.
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